Cas no 1361762-10-8 (6'-Chloro-3,4-dichloro-2'-nitro-biphenyl)

• Product Name: 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl
• CAS No: 1361762-10-8
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4999673
• Update Time: 2025-06-08

6'-Chloro-3,4-dichloro-2'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl
• 1-chloro-2-(3,4-dichlorophenyl)-3-nitrobenzene

• Inchi： 1S/C12H6Cl3NO2/c13-8-5-4-7(6-10(8)15)12-9(14)2-1-3-11(12)16(17)18/h1-6H
• InChI Key： HCMBGEIFZMXLFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC(=C(C=1)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 5.3
• Topological Polar Surface Area: 45.8

Additional information on 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl

Introduction to 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl (CAS No. 1361762-10-8)

6'-Chloro-3,4-dichloro-2'-nitro-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361762-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative, characterized by its chloro and nitro substituents, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The compound’s molecular structure, featuring a biphenyl core with chloro and nitro groups strategically positioned, contributes to its reactivity and potential applications in various chemical transformations.

The synthesis of 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and purity. The presence of multiple reactive sites on the biphenyl ring allows for diverse functionalization, making it a versatile building block for more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl is its potential role as a precursor in the development of novel pharmaceuticals. The nitro group, in particular, is a well-known pharmacophore that can be reduced to an amine or further functionalized to introduce additional biological activity. Researchers have been exploring its utility in designing compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The chloro substituents further enhance its reactivity, allowing for cross-coupling reactions that can introduce aryl groups into the molecular framework.

Recent studies have highlighted the importance of 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl in the development of advanced materials. Its rigid biphenyl core makes it an excellent candidate for applications in liquid crystals, organic semiconductors, and optoelectronic devices. The electron-withdrawing nature of the nitro group influences the electronic properties of the molecule, making it suitable for use in conductive polymers and light-emitting diodes (LEDs). Additionally, the chloro groups can serve as anchors for further functionalization, enabling the creation of complex supramolecular structures.

The chemical behavior of 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl is also influenced by its solubility characteristics. Due to its nonpolar nature, the compound is soluble in common organic solvents such as dichloromethane and toluene, which facilitates its use in solution-based synthetic protocols. However, its solubility in polar solvents like water is limited, which can pose challenges in certain applications requiring aqueous conditions. Researchers have been investigating methods to improve its solubility through structural modifications or by using surfactants to enhance dispersion.

In terms of safety and handling, 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl should be stored under inert conditions to prevent degradation. Exposure to heat or light should be minimized, as these factors can accelerate decomposition reactions. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when handling this compound to avoid skin and eye contact. While it does not exhibit acute toxicity at typical exposure levels, prolonged or repeated exposure should be avoided due to potential long-term health effects.

The future prospects for 6'-Chloro-3,4-dichloro-2'-nitro-biphenyl are promising, with ongoing research focused on expanding its applications across multiple domains. In pharmaceuticals, efforts are underway to identify new derivatives with enhanced biological activity and improved pharmacokinetic profiles. In materials science, researchers are exploring its potential use in flexible electronics and sustainable energy solutions. The compound’s unique combination of structural features positions it as a key player in advancing both fundamental chemical research and applied technological innovations.